![molecular formula C6H11N3S B044390 4-[(Dimethylamino)methyl]-1,3-thiazol-2-amine CAS No. 116252-53-0](/img/structure/B44390.png)
4-[(Dimethylamino)methyl]-1,3-thiazol-2-amine
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Overview
Description
4-[(Dimethylamino)methyl]-1,3-thiazol-2-amine, also known as DMAT, is a chemical compound that has been widely studied for its potential applications in scientific research. DMAT is a thiazole derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating different aspects of cellular function and signaling pathways.
Scientific Research Applications
Synthesis and Cytotoxic Activity
4-[(Dimethylamino)methyl]-1,3-thiazol-2-amine derivatives have been synthesized and evaluated for their cytotoxic activity against various cancer cell lines. For instance, carboxamide derivatives of benzo[b][1,6]naphthyridines, which incorporate the 4-N-[2-(dimethylamino)ethyl]carboxamide moiety, demonstrated potent cytotoxicity against murine P388 leukemia, Lewis lung carcinoma, and human Jurkat leukemia cell lines. Some compounds exhibited IC(50) values less than 10 nM, indicating their high potential in cancer therapy (Deady et al., 2003).
Chemical Transformations
The compound has been used in chemical transformations, leading to the synthesis of various heterocyclic compounds. For example, ethyl 4-[1-(dimethylamino)-3-ethoxy-3-oxoprop-1-en-2-yl]-2-[(dimethylamino)methylideneamino]thiazole-5-carboxylate underwent transformation with aromatic amines, resulting in the production of 5-aryl substituted 2-aminothiazolo[5,4-c]pyridine-7-carboxylates. These transformations highlight the compound's versatility in organic synthesis (Albreht et al., 2009).
Synthesis of Heterocyclic Compounds
The compound has been involved in the synthesis and reactions leading to the formation of various heterocyclic compounds, showcasing its utility in the field of synthetic chemistry. For instance, 3-Dimethylamino-2,2-dimethyl-2H-azirines reacted with carbon disulfide to yield crystals with dipolar structures, demonstrating the compound's role in the synthesis of complex molecular structures (Chaloupka et al., 1976).
Inhibitor Development
This compound derivatives have been employed in the development of inhibitors for specific proteins. For example, focused library development of lead compounds confirmed the tertiary dimethylamino-propyl moiety as critical for the inhibition of dynamin GTPase, highlighting the compound's significance in medicinal chemistry and drug development (Gordon et al., 2013).
Future Directions
Mechanism of Action
Target of Action
The compound 4-[(Dimethylamino)methyl]-1,3-thiazol-2-amine is a derivative of thiazole . Thiazoles are known to have diverse biological activities and are found in many potent biologically active compounds . .
Mode of Action
The mode of action of thiazole derivatives can vary widely depending on the specific compound and its structure . Thiazoles are known to act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules
Biochemical Pathways
Thiazole derivatives can affect various biochemical pathways depending on their specific biological activity . For example, thiazoles found in antimicrobial drugs can interfere with the synthesis of essential components of the microbial cell wall, leading to cell death . .
Pharmacokinetics
The pharmacokinetics of a compound refers to how it is absorbed, distributed, metabolized, and excreted (ADME) in the body. Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . .
Result of Action
The result of the action of a compound refers to the molecular and cellular effects of its action. Thiazoles are known to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . .
properties
IUPAC Name |
4-[(dimethylamino)methyl]-1,3-thiazol-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3S/c1-9(2)3-5-4-10-6(7)8-5/h4H,3H2,1-2H3,(H2,7,8) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYQAPLLDHDEUSD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=CSC(=N1)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
116252-53-0 |
Source
|
Record name | 4-[(dimethylamino)methyl]-1,3-thiazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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